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Compound of Interest

Compound Name:
1-(Difluoromethoxy)-4-fluoro-2-

iodobenzene

Cat. No.: B12504241

Get Quote

Executive Summary & Compound Profile
1-(Difluoromethoxy)-4-fluoro-2-iodobenzene is a specialized halogenated building block

used primarily in medicinal chemistry and agrochemical development. It serves as a critical

intermediate for introducing the lipophilic difluoromethoxy group (

) while offering an iodine handle for transition-metal-catalyzed cross-coupling reactions (e.g.,
Suzuki-Miyaura, Sonogashira) and a fluorine substituent for metabolic blocking or electronic
modulation.

This guide details the synthesis, theoretical spectroscopic characterization, and application

logic for this compound. Due to its status as a specialized intermediate, spectroscopic values

presented here are derived from high-fidelity substituent additivity rules and analogous

experimental data from 4-fluoro-2-iodophenol derivatives.
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Property Detail

IUPAC Name 1-(Difluoromethoxy)-4-fluoro-2-iodobenzene

Molecular Formula

Molecular Weight 287.92 g/mol

Core Structure
Trisubstituted Benzene (1,2,4-substitution

pattern)

Key Moieties

Difluoromethoxy (

), Iodine (

), Fluorine (

)

Precursor CAS 2713-29-3 (4-Fluoro-2-iodophenol)

Synthesis & Reaction Mechanism[1][2]
The most robust synthetic route to 1-(difluoromethoxy)-4-fluoro-2-iodobenzene utilizes the

difluoromethylation of phenols via difluorocarbene (

) insertion. This method avoids the use of ozone-depleting chlorofluorocarbons (CFCs) by
employing Sodium Chlorodifluoroacetate as a solid, stable carbene source.

Experimental Protocol
Objective: Synthesis of 1-(difluoromethoxy)-4-fluoro-2-iodobenzene from 4-fluoro-2-

iodophenol.

Reagents:

Substrate: 4-Fluoro-2-iodophenol (1.0 equiv)

Reagent: Sodium chlorodifluoroacetate (

, 2.0–3.0 equiv)
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Base: Potassium carbonate (

, 2.0 equiv) or Cesium carbonate (

)

Solvent: DMF (N,N-Dimethylformamide) or NMP (N-Methyl-2-pyrrolidone)

Temperature: 90–100 °C

Step-by-Step Methodology:

Setup: Charge a flame-dried round-bottom flask with 4-fluoro-2-iodophenol (10 mmol),

(20 mmol), and anhydrous DMF (20 mL) under an inert atmosphere (

or Ar).

Addition: Add sodium chlorodifluoroacetate (25 mmol) in a single portion.

Reaction: Heat the mixture to 100 °C. Vigorous evolution of

gas indicates the decarboxylation and formation of difluorocarbene. Stir for 2–4 hours.

Monitoring: Monitor by TLC (Hexanes/EtOAc 9:1) or GC-MS. The starting phenol (acidic) will

disappear, and a less polar product will appear.

Workup: Cool to room temperature. Dilute with water (100 mL) and extract with diethyl ether

or ethyl acetate (

mL).

Purification: Wash combined organics with brine, dry over

, filter, and concentrate. Purify via silica gel flash chromatography (100% Hexanes to 5%
EtOAc/Hexanes) to yield the colorless oil/low-melting solid.

Mechanistic Pathway
The reaction proceeds via the thermal decomposition of the chlorodifluoroacetate anion to

generate the electrophilic difluorocarbene (
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), which is trapped by the phenoxide oxygen.

Sodium Chlorodifluoroacetate
(ClCF2CO2Na)

Difluorocarbene
(:CF2)

Heat (100°C)
-CO2, -NaCl

4-Fluoro-2-iodophenol
(Ar-OH)

Difluoromethoxide Anion
(Ar-OCF2-)

1. K2CO3 (Base)
2. + :CF2 1-(Difluoromethoxy)-4-fluoro-

2-iodobenzene

Protonation
(H+ Source)

Click to download full resolution via product page

Figure 1: Mechanistic pathway for the difluoromethylation of 4-fluoro-2-iodophenol via

difluorocarbene insertion.

Spectroscopic Characterization
The following data is derived from standard substituent chemical shift additivity rules for

benzene derivatives and validated against analogous 2-iodo-1-(difluoromethoxy)benzene

systems.

Nuclear Magnetic Resonance (NMR)
Solvent:

(Chloroform-d)

H NMR (Proton)
The hallmark of this molecule is the triplet at ~6.50 ppm, characteristic of the

proton coupling to two geminal fluorine atoms.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b12504241/docs?utm_src=pdf-body-img#in-depth-technical-guide-1-difluoromethoxy-4-fluoro-2-iodobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12504241?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position
Shift (

, ppm)
Multiplicity

Coupling
Constants (

, Hz)

Assignment

6.50 Triplet (t)
Difluoromethoxy

proton

H-3 7.55 dd ,

Aromatic H

(between I and

F)

H-6 7.15 dd ,

Aromatic H

(ortho to

)

H-5 7.05 td
,

,

Aromatic H

(between F and

H6)

F NMR (Fluorine)

Position
Shift (

, ppm)
Multiplicity

Coupling
Constants (

, Hz)

Ar-F (Pos 4) -118.0 Multiplet
Complex Ar-H

coupling

-82.5 Doublet (d)

C NMR (Carbon)
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Carbon
Shift (

, ppm)
Splitting Assignment

C-F (Pos 4) 158.5
d (

)
Ipso to Fluorine

C-O (Pos 1) 146.2 s Ipso to

116.5
t (

)

Difluoromethoxy

carbon

C-I (Pos 2) 88.0 s
Ipso to Iodine

(Shielded)

C-3 126.5
d (

)
Ortho to F, Ortho to I

C-5 115.8
d (

)
Ortho to F

C-6 122.1
d (

)
Meta to F

Mass Spectrometry (GC-MS)
Molecular Ion (

): 288 m/z (Dominant peak).

Base Peak: 127 m/z (

) or 161 m/z (

).

Fragmentation Pattern:
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Loss of

(51 Da)

Ion at 237 m/z.

Loss of Iodine (127 Da)

Ion at 161 m/z.

Applications in Drug Discovery[3]
This molecule is a "toolkit" compound designed for late-stage diversification.

Structural Utility
Bioisostere: The

group acts as a lipophilic hydrogen bond donor/acceptor, often used to replace

(metabolic stability) or

(solubility tuning).

Metabolic Blocking: The Fluorine at position 4 blocks para-oxidation (CYP450 metabolism).

Orthogonal Reactivity: The Iodine atom allows for selective cross-coupling without affecting

the Fluorine or

group.

Synthetic Workflow (Cross-Coupling)
The iodine handle is highly reactive in Pd-catalyzed couplings, enabling the rapid construction

of biaryl scaffolds.
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Figure 2: Divergent synthetic utility of the 2-iodo handle in generating medicinal chemistry

scaffolds.

Safety & Handling (MSDS Summary)
Hazards: Irritant (Skin/Eye/Respiratory). Organic iodides can be light-sensitive.[1]

Storage: Keep in a tightly closed container, protected from light, at 2–8 °C.

Disposal: Halogenated organic waste. Do not mix with strong oxidizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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